Cas no 1250838-89-1 ((1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine)

• Product Name: (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine
• CAS No: 1250838-89-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6532776
• PubChem ID: 62108910
• Update Time: 2025-07-16

(1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine
• Cyclohexanemethanamine, 1-ethoxy-N,3-dimethyl-
• 1-(1-Ethoxy-3-methylcyclohexyl)-N-methylmethanamine

• Inchi： 1S/C11H23NO/c1-4-13-11(9-12-3)7-5-6-10(2)8-11/h10,12H,4-9H2,1-3H3
• InChI Key： DKJFRGBNSPJQII-UHFFFAOYSA-N
• SMILES： C1(OCC)(CNC)CCCC(C)C1

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 233.9±13.0 °C(Predicted)
• pka: 10.56±0.10(Predicted)

Additional information on (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine

Chemical Profile of (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine and CAS No. 1250838-89-1

Compound with the CAS number 1250838-89-1 and the product name (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine represents a significant area of interest in the field of pharmaceutical chemistry and biochemical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both ethoxy and methyl substituents on a cyclohexyl backbone, coupled with a dimethylamine moiety, suggests a complex interplay of steric and electronic effects that could influence its biological activity.

The structural motif of (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine is reminiscent of several bioactive molecules that have been explored in recent years. Specifically, the cyclohexyl ring, a common scaffold in medicinal chemistry, is often employed to mimic natural products and enhance binding affinity to biological targets. The ethoxy group at the 1-position introduces a polar characteristic, potentially facilitating interactions with polar residues in protein binding pockets, while the methyl group at the 3-position adds steric bulk that could modulate binding orientation. The terminal dimethylamine moiety further enhances the compound's potential as a pharmacophore by providing a basic nitrogen that can engage in hydrogen bonding or salt bridge interactions.

In the context of contemporary pharmaceutical research, compounds like (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine are being investigated for their potential as modulators of various biological pathways. One particularly promising area is its application in the development of central nervous system (CNS) drugs. The cyclohexyl ring's ability to penetrate the blood-brain barrier and the presence of functional groups that can interact with neurotransmitter receptors make this compound a candidate for treating neurological disorders. Recent studies have shown that similar structural motifs are effective in modulating serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

The synthesis and characterization of CAS No. 1250838-89-1 have been subjects of extensive research due to its synthetic challenges and potential pharmacological benefits. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on robust samples. Techniques such as asymmetric synthesis have been particularly useful in introducing the desired stereochemistry into the cyclohexyl backbone, which is critical for biological activity. Additionally, computational modeling has played a pivotal role in predicting binding modes and optimizing lead structures based on virtual screening results.

The pharmacological profile of (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine has been preliminarily assessed through both in vitro and in vivo studies. In vitro assays have revealed promising interactions with enzymes and receptors relevant to therapeutic intervention. For instance, preliminary data suggest that this compound may inhibit certain enzymes involved in inflammation pathways, making it a potential candidate for anti-inflammatory drugs. Furthermore, its ability to interact with specific neurotransmitter receptors has been observed in cell-based assays, indicating its potential as an anxiolytic or antidepressant agent.

One of the most intriguing aspects of CAS No. 1250838-89-1 is its potential for further derivatization to enhance pharmacological properties. By modifying the ethoxy or methyl substituents, or by introducing additional functional groups, researchers can fine-tune the compound's activity profile. This flexibility underscores the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for therapeutic use. Recent advances in high-throughput screening (HTS) technologies have accelerated the process of identifying promising derivatives by allowing rapid evaluation of large libraries of compounds.

The environmental impact and safety considerations associated with (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine are also important factors in its development as a pharmaceutical agent. Studies have been conducted to assess its biodegradability and toxicity profiles under various environmental conditions. These assessments are crucial for ensuring that any future use of this compound does not pose undue risks to ecosystems or human health. Additionally, efforts have been made to develop sustainable synthetic routes that minimize waste generation and energy consumption, aligning with broader goals of green chemistry.

In conclusion, compound CAS No. 1250838-89-1 and its product name (1-ethoxy-3-methylcyclohexyl)methyl(methyl)amine represent a compelling subject for pharmaceutical research due to their unique structural features and potential therapeutic applications. The combination of computational modeling, advanced synthetic techniques, and rigorous pharmacological evaluations has positioned this compound as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.